Cas no 1361595-43-8 (5,3',4',5'-Tetrachlorobiphenyl-2-ethylamine)

• Product Name: 5,3',4',5'-Tetrachlorobiphenyl-2-ethylamine
• CAS No: 1361595-43-8
• MF: C₁₄H₁₁Cl₄N
• MW: 335.055839776993
• CID: 4999453
• Update Time: 2025-10-28

5,3',4',5'-Tetrachlorobiphenyl-2-ethylamine Chemical and Physical Properties

Names and Identifiers

• 5,3',4',5'-Tetrachlorobiphenyl-2-ethylamine

• Inchi： 1S/C14H11Cl4N/c15-10-2-1-8(3-4-19)11(7-10)9-5-12(16)14(18)13(17)6-9/h1-2,5-7H,3-4,19H2
• InChI Key： PDWKHUAGGWRCAQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(CCN)=C(C=1)C1C=C(C(=C(C=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 277
• XLogP3: 5.4
• Topological Polar Surface Area: 26

Additional information on 5,3',4',5'-Tetrachlorobiphenyl-2-ethylamine

Introduction to CAS No. 1361595-43-8: 5,3',4',5'-Tetrachlorobiphenyl-2-ethylamine

The compound with CAS No. 1361595-43-8, known as 5,3',4',5'-Tetrachlorobiphenyl-2-ethylamine, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of biphenyl, a class of molecules characterized by two phenyl rings connected by a single bond. The tetrachlorobiphenyl moiety in this compound refers to the presence of four chlorine atoms attached to the biphenyl structure, while the ethylamine group introduces an amine functionality at the second position of one of the phenyl rings.

Recent advancements in synthetic chemistry have enabled the precise synthesis of biphenyl-based compounds like CAS No. 1361595-43-8, allowing for tailored electronic and physical properties. These properties make such compounds invaluable in various applications, including advanced materials development and pharmaceutical research.

One of the most notable aspects of CAS No. 1361595-43-8 is its potential application in the development of novel electronic materials. The presence of chlorine atoms on the biphenyl ring introduces electron-withdrawing effects, which can significantly influence the electronic characteristics of the molecule. This makes it a promising candidate for use in organic semiconductors and light-emitting diodes (LEDs). Recent studies have demonstrated that such chlorinated biphenyl derivatives exhibit enhanced charge transport properties, which are critical for high-performance electronic devices.

In addition to its electronic applications, CAS No. 1361595-43-8 has shown potential in the field of drug discovery. The tetrachlorobiphenyl structure provides a rigid framework that can be exploited for designing bioactive molecules with specific pharmacological properties. Researchers have explored its ability to act as a scaffold for developing inhibitors against various enzymes and receptors, which could lead to innovative therapeutic agents.

The synthesis of CAS No. 1361595-43-8 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the chlorination of biphenyl derivatives and subsequent functionalization with an ethylamine group. Recent breakthroughs in catalytic asymmetric synthesis have further refined these processes, enabling higher yields and improved purity levels.

From an environmental standpoint, understanding the behavior and degradation pathways of CAS No. 1361595-43-8 is crucial for ensuring sustainable chemical practices. Studies have shown that this compound undergoes biodegradation under specific conditions, reducing its persistence in natural environments.

In conclusion, CAS No. 1361595-43-8: 5,3',4',5'-Tetrachlorobiphenyl-2-ethylamine represents a cutting-edge chemical entity with diverse applications across multiple scientific disciplines.